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Compound of Interest

Compound Name: Pregnanolone sulfate (pyridinium)

Cat. No.: B12369808

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and
biological significance of pregnanolone sulfate pyridinium salt. This neurosteroid derivative is of
growing interest in the scientific community for its potential therapeutic applications. This

document details a proposed synthetic pathway, analytical characterization, and explores its
known signaling pathways.

Physicochemical Properties

Pregnanolone sulfate pyridinium salt is a pyridinium salt of the sulfated neurosteroid
pregnanolone. Its fundamental properties are summarized below.
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Property Value Source
[(BR,5R,8R,9S5,10S,13S,14S,1
7S)-17-acetyl-10,13-dimethyl-
2,3,4,5,6,7,8,9,11,12,14,15,16,

IUPAC Name PubChem[1]
17-tetradecahydro-1H-
cyclopenta[a]phenanthren-3-yl]
sulfate;pyridin-1-ium

Molecular Formula C26H39NOsS Biosynth[2]

Molecular Weight 477.7 g/mol PubChem[1], Biosynth[2]

PubChem[1], Santa Cruz

CAS Number 124107-39-7 ,

Biotechnology][3]
CC(=0)

Canonical SMILES

[C@H]ICC[C@@H]2[C@@]1(
CC[C@H]3[C@H]2CC[C@H]4
[C@@]3(CC--INVALID-LINK--
0S(=0)(=0)[0-])C)C.C1=CC=
[NH+]C=C1

PubChem[1], Biosynth[2]

Proposed Synthesis

A direct, published synthesis for pregnanolone sulfate pyridinium salt is not readily available in

the current literature. However, a plausible three-step synthesis can be proposed based on

established chemical transformations and analogous syntheses of similar steroid derivatives.

The proposed pathway involves the sulfation of pregnanolone followed by the formation of the

pyridinium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Pregnanolone Sulfate
Pyridinium Salt: Synthesis and Characterization]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12369808#synthesis-and-
characterization-of-pregnanolone-sulfate-pyridinium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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